Cas no 769922-76-1 (Acetic acid, [(3-methylbenzoyl)thio]-)

• Product Name: Acetic acid, [(3-methylbenzoyl)thio]-
• CAS No: 769922-76-1
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 1782752
• Update Time: 2024-11-27

Acetic acid, [(3-methylbenzoyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-methylbenzoyl)thio]-
• Acetic acid, 2-[(3-methylbenzoyl)thio]-

• Inchi： 1S/C10H10O3S/c1-7-3-2-4-8(5-7)10(13)14-6-9(11)12/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： FZYIAKHGSUCYKW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 210.0351

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Melting Point: 185-186 °C(Solv: chloroform (67-66-3); hexane (110-54-3))
• Boiling Point: 369.2±42.0 °C(Predicted)
• PSA: 54.37
• pka: 3.07±0.10(Predicted)